Cas no 216319-90-3 (Boc-L-Val-nitrile)
Boc-L-Val-nitrile structure
Product Name:Boc-L-Val-nitrile
CAS No:216319-90-3
MF:C10H18N2O2
MW:198.262122631073
CID:66944
PubChem ID:40153899
Update Time:2025-04-18
Boc-L-Val-nitrile Chemical and Physical Properties
Names and Identifiers
-
- (S)-tert-Butyl (1-cyano-2-methylpropyl)carbamate
- BOC-VAL-NITRILE
- Carbamic acid, N-[(1S)-1-cyano-2-methylpropyl]-, 1,1-dimethylethyl ester
- tert-butyl N-[(1S)-1-cyano-2-methylpropyl]carbamate
- Boc-L-Val-nitrile
- N-tert-butyloxycarbonyl valine nitrile
- N-[(1S)-1-Cyano-2-methylpropyl]-carbamic acid 1,1-dimethylethyl ester
- (S)-tert-butyl 1-cyano-2-methylpropylcarbamate
- AKOS005146123
- A4646
- EN300-6202240
- DTXSID70654034
- tert-butyl (S)-(1-cyano-2-methylpropyl)carbamate
- CS-0272012
- AKOS015855228
- (S)-tert-Butyl(1-cyano-2-methylpropyl)carbamate
- tert-Butyl [(1S)-1-cyano-2-methylpropyl]carbamate
- 216319-90-3
- Carbamic acid, [(1S)-1-cyano-2-methylpropyl]-, 1,1-dimethylethyl ester
-
- MDL: MFCD03094751
- Inchi: 1S/C10H18N2O2/c1-7(2)8(6-11)12-9(13)14-10(3,4)5/h7-8H,1-5H3,(H,12,13)/t8-/m1/s1
- InChI Key: HWOVCNHAYAEVSJ-MRVPVSSYSA-N
- SMILES: O(C(N[C@H](C#N)C(C)C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 198.13700
- Monoisotopic Mass: 198.137
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.1A^2
- XLogP3: 2.1
Experimental Properties
- Density: 0.990
- Boiling Point: 303 ºC
- Flash Point: 137 ºC
- Refractive Index: 1.
- PSA: 62.12000
- LogP: 2.45018
Boc-L-Val-nitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FD03118-5g |
tert-butyl (S)-(1-cyano-2-methylpropyl)carbamate |
216319-90-3 | 95% | 5g |
$1240 | 2023-09-07 | |
| TRC | B657163-10mg |
Boc-L-Val-nitrile |
216319-90-3 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B657163-50mg |
Boc-L-Val-nitrile |
216319-90-3 | 50mg |
$ 115.00 | 2022-06-07 | ||
| TRC | B657163-100mg |
Boc-L-Val-nitrile |
216319-90-3 | 100mg |
$ 185.00 | 2022-06-07 | ||
| Enamine | EN300-6202240-0.05g |
tert-butyl N-[(1S)-1-cyano-2-methylpropyl]carbamate |
216319-90-3 | 0.05g |
$959.0 | 2023-05-25 | ||
| Enamine | EN300-6202240-0.1g |
tert-butyl N-[(1S)-1-cyano-2-methylpropyl]carbamate |
216319-90-3 | 0.1g |
$1005.0 | 2023-05-25 | ||
| Enamine | EN300-6202240-0.25g |
tert-butyl N-[(1S)-1-cyano-2-methylpropyl]carbamate |
216319-90-3 | 0.25g |
$1051.0 | 2023-05-25 | ||
| Enamine | EN300-6202240-0.5g |
tert-butyl N-[(1S)-1-cyano-2-methylpropyl]carbamate |
216319-90-3 | 0.5g |
$1097.0 | 2023-05-25 | ||
| Enamine | EN300-6202240-1.0g |
tert-butyl N-[(1S)-1-cyano-2-methylpropyl]carbamate |
216319-90-3 | 1g |
$1142.0 | 2023-05-25 | ||
| Enamine | EN300-6202240-2.5g |
tert-butyl N-[(1S)-1-cyano-2-methylpropyl]carbamate |
216319-90-3 | 2.5g |
$2240.0 | 2023-05-25 |
Boc-L-Val-nitrile Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
216319-90-3 (Boc-L-Val-nitrile) Related Products
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